![molecular formula C15H16ClNO2S B4776162 1-(3-chlorophenyl)-N-(2-methylbenzyl)methanesulfonamide](/img/structure/B4776162.png)
1-(3-chlorophenyl)-N-(2-methylbenzyl)methanesulfonamide
Overview
Description
1-(3-chlorophenyl)-N-(2-methylbenzyl)methanesulfonamide, also known as TAK-733, is a small molecule inhibitor that has been shown to have potential therapeutic effects in cancer treatment. This compound has been the subject of extensive research in recent years, with scientists exploring its synthesis, mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in laboratory experiments. In
Mechanism of Action
1-(3-chlorophenyl)-N-(2-methylbenzyl)methanesulfonamide inhibits MEK activity by binding to a specific site on the protein, preventing it from interacting with its downstream targets. This leads to the inhibition of the MAPK signaling pathway, which is involved in the regulation of cell growth and division. Inhibition of this pathway can lead to the suppression of tumor growth and the induction of cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to inhibiting MEK activity, it has been found to induce the expression of genes involved in cell death and cell cycle arrest. It has also been shown to inhibit the activity of proteins involved in the regulation of angiogenesis, which is the process by which new blood vessels are formed to supply nutrients to tumors.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-chlorophenyl)-N-(2-methylbenzyl)methanesulfonamide in laboratory experiments is that it is a small molecule inhibitor that can be easily synthesized and purified. It has also been shown to have potent and selective activity against MEK, making it a useful tool for studying the role of this protein in cancer biology. However, one limitation of using this compound is that it has not yet been tested in clinical trials, and its safety and efficacy in humans are not yet fully understood.
Future Directions
There are many potential future directions for research on 1-(3-chlorophenyl)-N-(2-methylbenzyl)methanesulfonamide. One area of focus could be the development of new formulations or delivery methods that could improve its efficacy and reduce its toxicity. Another area of focus could be the identification of biomarkers that could be used to predict which patients are most likely to respond to treatment with this compound. Additionally, further research could be conducted to explore the potential of this compound in combination with other cancer therapies, such as chemotherapy or immunotherapy.
Scientific Research Applications
1-(3-chlorophenyl)-N-(2-methylbenzyl)methanesulfonamide has been shown to have potential therapeutic effects in cancer treatment. It has been found to inhibit the activity of a protein called MEK, which is involved in the regulation of cell growth and division. Inhibition of MEK activity can lead to the suppression of tumor growth and the induction of cell death in cancer cells. This compound has been tested in preclinical models of various types of cancer, including melanoma, pancreatic cancer, and lung cancer, and has shown promising results.
properties
IUPAC Name |
1-(3-chlorophenyl)-N-[(2-methylphenyl)methyl]methanesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClNO2S/c1-12-5-2-3-7-14(12)10-17-20(18,19)11-13-6-4-8-15(16)9-13/h2-9,17H,10-11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQKNZKADJIFXKT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CNS(=O)(=O)CC2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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